3-((4-Iodo-1H-pyrazol-1-yl)methyl)-5-methylisoxazole

• Molecular Formula: C8H8IN3O
• Molecular Weight: 289.07 g/mol
• IUPAC Name: 3-[(4-iodopyrazol-1-yl)methyl]-5-methyl-1,2-oxazole
• InChI: InChI=1S/C8H8IN3O/c1-6-2-8(11-13-6)5-12-4-7(9)3-10-12/h2-4H,5H2,1H3
• InChI Key: ZVEXVRKQAJVSOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)CN2C=C(C=N2)I

Description

3-((4-Iodo-1H-pyrazol-1-yl)methyl)-5-methylisoxazole is a useful research compound. Its molecular formula is C8H8IN3O and its molecular weight is 289.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Iodo-1H-pyrazole (0.826 g, 4.26 mmol) (1), 3-(bromomethyl)-5-methylisoxazole (0.75 g, 4.26 mmol) and potassium carbonate (1.18 g, 8.52 mmol) were added to dry DMF (8 ml) and stirred at room temperature for 16 h. The reaction was diluted with ethyl acetate (20 ml) and washed with water, brine and dried. The organic solution was concentrated in vacuo and the residue purified by flash silica chromatography (20% ethyl acetate in hexane). The pure fractions provided the title compound as a white powder (0.7 g, 56.8%). 1H-NMR (500 MHz, CDCl3) 2.4 (s, 3H), 5.33 (s, 2H), 5.92 (s, 1H), 7.51 (s, 1H), 7.55 (s, 1H).